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Compound of Interest

Compound Name: Fura-PE3

Cat. No.: B1227955 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the fluorescent calcium indicator, Fura-PE3, including detailed

operational and disposal plans.

Personal Protective Equipment (PPE)
When handling Fura-PE3, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure a safe laboratory environment. The following table summarizes

the required and recommended PPE.
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Area of Protection Required PPE Recommended PPE Rationale

Eye Protection
Safety glasses with

side shields

Chemical splash

goggles or a face

shield

Protects against

potential splashes of

Fura-PE3 solutions,

which can cause eye

irritation.

Hand Protection

Compatible chemical-

resistant gloves (e.g.,

Nitrile or Butyl rubber)

Double gloving

Prevents skin contact.

Fura-PE3 is often

dissolved in DMSO,

which can facilitate

the absorption of

substances through

the skin.

Body Protection Laboratory coat
Chemical-resistant

apron

Protects clothing and

skin from spills and

contamination.

Respiratory Protection

Not generally required

when handling

solutions in a well-

ventilated area.

NIOSH-approved

respirator

Recommended when

handling the solid

form of Fura-PE3 to

avoid inhalation of

dust particles, or if

working in an area

with poor ventilation.

Operational Plan: From Receipt to Experiment
Proper handling of Fura-PE3 from the moment it arrives in the laboratory until its use in

experiments is critical for both safety and experimental success.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Store: Store the lyophilized Fura-PE3 solid desiccated and protected from light at -20°C.[1]
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Documentation: Maintain a clear record of the date of receipt and storage conditions.

Reconstitution and Preparation of Stock Solutions
Fura-PE3 is typically dissolved in anhydrous dimethyl sulfoxide (DMSO) to create a stock

solution.

Acclimate: Allow the vial of Fura-PE3 and the anhydrous DMSO to warm to room

temperature before opening to prevent condensation of moisture, which can hydrolyze the

AM ester.

Dissolve: Under a chemical fume hood, add the appropriate volume of anhydrous DMSO to

the vial to create a 1-10 mM stock solution.[1]

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes and

store in tightly sealed vials at -20°C, protected from light and moisture. Properly stored, the

DMSO stock solution should be stable for several months.[1]

Fura-PE3 Handling and Reconstitution Workflow

Experimental Protocol: Cell Loading
The following is a general protocol for loading cells with Fura-PE3 AM. Optimization may be

required for specific cell types and experimental conditions.

Prepare Loading Buffer: Prepare a suitable physiological buffer, such as Hanks' Balanced

Salt Solution (HBSS) or a HEPES-buffered saline, with a pH between 7.2 and 7.4.[2]

Prepare Working Solution: Dilute the Fura-PE3 AM stock solution into the loading buffer to a

final concentration typically in the range of 1-5 µM.[1] To aid in the dispersion of the dye in

the aqueous buffer, it can be beneficial to first mix the DMSO stock solution with a non-ionic

detergent like Pluronic® F-127.[1]

Cell Loading:

For adherent cells, remove the culture medium and wash the cells with the loading buffer.

Add the Fura-PE3 AM working solution to the cells.
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Incubate for 15-60 minutes at room temperature or 37°C, protected from light.[1] The

optimal time and temperature should be determined empirically.

Washing: After incubation, wash the cells with fresh loading buffer to remove any

extracellular dye.

De-esterification: Allow the cells to incubate for an additional period (typically 30 minutes) to

ensure complete hydrolysis of the AM ester by intracellular esterases, which traps the active

form of the dye inside the cells.
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Preparation

Cell Loading

Final Steps

Prepare Loading Buffer (e.g., HBSS)

Prepare Fura-PE3 AM Working Solution (1-5 µM)

Wash Cells with Loading Buffer

Add Working Solution to Cells

Incubate (15-60 min) at RT or 37°C, Protected from Light

Wash to Remove Extracellular Dye

Incubate for De-esterification (approx. 30 min)

Cells Ready for Imaging

Click to download full resolution via product page

Fura-PE3 AM Cell Loading Protocol
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Disposal Plan
Proper disposal of Fura-PE3 and associated waste is essential to prevent environmental

contamination and ensure compliance with institutional and regulatory guidelines.

Waste Segregation
Liquid Waste:

Collect all solutions containing Fura-PE3 and DMSO in a designated, sealed, and clearly

labeled hazardous waste container.[3]

The label should include "Dimethyl Sulfoxide Waste" and "Fura-PE3 Waste," along with

the concentrations of each component.[3]

Do not mix this waste with other waste streams, particularly aqueous waste.[4]

Solid Waste:

Dispose of all contaminated lab supplies, including pipette tips, vials, and gloves, in a

designated solid hazardous waste container.[3]

The container should be clearly labeled as "DMSO-Contaminated Solid Waste" and "Fura-
PE3 Contaminated Waste."[3]

Disposal Procedure
Collection: Accumulate hazardous waste in designated, properly labeled containers in a

designated waste accumulation area within the laboratory.

Storage: Store waste containers in a well-ventilated area, away from incompatible materials.

Pickup: Arrange for chemical waste pickup through your institution's Environmental Health &

Safety (EHS) department.[3] Do not dispose of Fura-PE3 or DMSO down the drain or in the

regular trash.[5]
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Waste Type Container Labeling Disposal Method

Liquid Waste (Fura-

PE3 in DMSO, buffer

solutions)

Sealed, chemical-

resistant container

"Hazardous Waste,"

"Dimethyl Sulfoxide,"

"Fura-PE3"

Collection by

institutional EHS for

incineration or other

approved disposal

methods.

Solid Waste

(Contaminated gloves,

pipette tips, vials)

Designated solid

hazardous waste

container

"Hazardous Waste,"

"DMSO-

Contaminated," "Fura-

PE3 Contaminated"

Collection by

institutional EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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